![molecular formula C10H17NO B034189 Ethanone, 1-[1,4,5,6-tetrahydro-1-(1-methylethyl)-3-pyridinyl]-(9CI) CAS No. 109358-28-3](/img/structure/B34189.png)
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REACTION_CXSMILES
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[C:1]([C:4]1[CH2:9][CH2:8][CH2:7][NH:6][CH:5]=1)(=[O:3])[CH3:2].Br[CH2:11][CH2:12][CH3:13].CC(N1CCCC(C(C)=O)=C1)C>>[CH2:11]([N:6]1[CH2:7][CH2:8][CH2:9][C:4]([C:1]([CH3:2])=[O:3])=[CH:5]1)[CH2:12][CH3:13]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)C1=CNCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(C)N1C=C(CCC1)C(=O)C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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DISTILLATION
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Details
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The product distilled as a pale yellow (b.pt98-100°C./0.5 mm Hg)
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Name
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Type
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product
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Smiles
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C(CC)N1C=C(CCC1)C(=O)C
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
